Cas no 1170905-43-7 (tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride)

• Product Name: tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride
• CAS No: 1170905-43-7
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD09998720
• CID: 858486
• PubChem ID: 44119098
• Update Time: 2025-11-02

tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(azetidin-3-yl)ethyl)carbamate hydrochloride
• 3-[2-(Boc-Amino)Ethyl]Azetidine Hydrochloride
• tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate,hydrochloride
• tert-butyl (2-(azetidin-3-yl)ethyl)carbamate (hydrochloride)
• tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride
• 3-Boc-Aminoethylazetidine hydrochloride
• tert-Butyl [2-(azetidin-3-yl)ethyl]carbamate hydrochloride
• KSC005Q4J
• C10H20N2O2.ClH
• 3224AH
• OR2246
• 3-[2-(boc-amino)ethyl]azetidine hcl
• TRA0094214
• 3-Boc-aminoethylazetidine hydrochlordie
• SB10398
• 3-(2-Aminoethyl)azetidine hy
• VWB90543
• tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate;hydrochloride
• AKOS022184098
• tert-Butyl(2-(azetidin-3-yl)ethyl)carbamatehydrochloride
• 3-(2-N-Boc-Aminoethyl)azetidine hydrochloride
• 3-(2-N-Boc-Aminoethyl)azetidine, HCl
• SY018145
• EN300-7375238
• 3-(2-Aminoethyl)azetidine hydrochloride, 3-BOC protected
• 2-(Azetin-3-yl)-1-(N-BOC)ethylamine hydrochloride
• AS-32183
• CS-B0705
• MFCD09998720
• 1170905-43-7
• 3-(2-Aminoethyl)azetidine, 3-BOC protected hydrochloride
• Carbamic acid, N-[2-(3-azetidinyl)ethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• DB-304383
• Z2941518601

• MDL： MFCD09998720
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-5-4-8-6-11-7-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H
• InChI Key： QIMXDYCKJPAYNW-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCC1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 53.85000
• LogP: 2.45580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride

Comprehensive Overview of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride (CAS No. 1170905-43-7)

The compound tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride (CAS No. 1170905-43-7) is a specialized chemical intermediate with significant relevance in pharmaceutical research and organic synthesis. This carbamate derivative features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its role in drug design due to its conformational rigidity and bioactivity. The tert-butyl protecting group enhances the compound's stability, making it a valuable building block in multi-step synthetic processes.

In recent years, the demand for azetidine-containing compounds has surged, driven by their applications in developing small-molecule therapeutics and kinase inhibitors. Researchers frequently search for "azetidine derivatives in drug discovery" or "tert-butyl carbamate protection strategies," reflecting the compound's alignment with current trends in medicinal chemistry. The hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions.

The synthesis of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride typically involves reductive amination or ring-opening reactions of activated azetidines. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for users searching for "CAS 1170905-43-7 analytical methods." Its molecular weight (248.75 g/mol) and chiral center at the azetidine ring position also make it relevant to studies on stereoselective synthesis.

From a commercial perspective, this compound caters to the growing market for custom pharmaceutical intermediates. Suppliers often highlight its use in peptide mimetics or PROTACs (Proteolysis Targeting Chimeras), a hot topic in targeted protein degradation therapies. Regulatory-compliant documentation (e.g., CoA and MSDS) is available for industrial buyers, addressing queries like "tert-butyl carbamate safety data."

Storage recommendations for tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate hydrochloride include protection from moisture at -20°C, a detail frequently sought by laboratories optimizing long-term stability of nitrogen heterocycles. Its role in high-throughput screening libraries further underscores its utility in modern drug discovery pipelines.

In summary, 1170905-43-7 exemplifies the intersection of structural novelty and practical applicability in synthetic chemistry. Its design addresses contemporary needs for sp3-rich scaffolds in lead optimization, resonating with searches for "3D fragment-based drug design." Continued research into azetidine pharmacokinetics will likely expand its adoption across therapeutic areas.